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Compound of Interest

Compound Name: TPU-0037C

Cat. No.: B15569725 Get Quote

This document provides an in-depth overview of the discovery, characterization, and biological

activity of TPU-0037C, a novel antimicrobial agent. It is intended for researchers, scientists,

and professionals in the field of drug development.

Introduction
TPU-0037C is a polyketide antibiotic that was first isolated from the marine actinomycete

Streptomyces platensis TP-A0598. It is a structural analog of lydicamycin and has

demonstrated significant activity against Gram-positive bacteria, including methicillin-resistant

Staphylococcus aureus (MRSA). This guide summarizes the key findings related to its

discovery and initial characterization.

Quantitative Data
The antimicrobial potency of TPU-0037C and its congeners was determined by measuring their

Minimum Inhibitory Concentrations (MICs) against a panel of bacteria.

Table 1: Minimum Inhibitory Concentrations (MIC, µg/mL) of TPU-0037 Compounds
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Microorg
anism

TPU-
0037A

TPU-
0037B

TPU-
0037C

TPU-
0037D

Lydicamy
cin

Vancomy
cin

Staphyloco

ccus

aureus

FDA 209P

3.13 1.56 0.78 3.13 1.56 0.78

Staphyloco

ccus

aureus

Smith

3.13 1.56 0.78 3.13 1.56 0.78

Staphyloco

ccus

aureus 55-

2 (MRSA)

6.25 3.13 1.56 6.25 3.13 0.78

Staphyloco

ccus

aureus 56-

1 (MRSA)

6.25 3.13 1.56 6.25 3.13 0.78

Bacillus

subtilis PCI

219

1.56 0.78 0.39 1.56 0.78 0.39

Micrococcu

s luteus

PCI 1001

3.13 1.56 0.78 3.13 1.56 0.2

Escherichi

a coli NIHJ
>50 >50 >50 >50 >50 >50

Pseudomo

nas

aeruginosa

B-7

>50 >50 >50 >50 >50 >50

Klebsiella

pneumonia

>50 >50 >50 >50 >50 >50
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Experimental Protocols
Fermentation of Producing Strain
The producing strain, Streptomyces platensis TP-A0598, was cultured to produce TPU-0037C.

Seed Culture: A loopful of the mature slant culture of S. platensis TP-A0598 was inoculated

into a 100-ml Erlenmeyer flask containing 20 ml of a seed medium (1.0% glucose, 0.5%

peptone, 0.3% yeast extract, 0.3% meat extract, 0.5% NaCl, pH 7.2). The flask was

incubated on a rotary shaker at 28°C for 2 days.

Production Culture: The seed culture (1 ml) was transferred to a 500-ml Erlenmeyer flask

containing 100 ml of a production medium (2.0% soluble starch, 1.0% glucose, 0.5%

peptone, 0.5% meat extract, 0.2% yeast extract, 0.3% CaCO₃, pH 7.0). The fermentation

was carried out at 28°C for 7 days on a rotary shaker.

Isolation and Purification of TPU-0037C
The following workflow was used to isolate and purify TPU-0037C from the fermentation broth.
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Fermentation Extraction Purification
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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